tert-Butyl (3-aminopyridin-4-yl)carbamate
Overview
Description
Tert-Butyl (3-aminopyridin-4-yl)carbamate (also known as TBC) is an organic compound used in a variety of scientific applications. It is a crystalline, white solid that is soluble in water and organic solvents. TBC is a versatile compound with a wide range of applications in laboratory experiments, such as organic synthesis, biochemistry, and pharmacology. In
Scientific Research Applications
Synthesis Intermediate
“3-Amino-4-(Boc-amino)pyridine” is used as a synthesis intermediate . It plays a crucial role in the production of various complex organic compounds.
Nonlinear Optical (NLO) Material
The compound has been evaluated for its nonlinear optical (NLO) properties . The dipole moment and first hyperpolarizability values of the molecule indicate that it can be a good candidate as an NLO material. NLO materials have many potential applications in the field of optoelectronics such as optical communication, optical computing, optical switching, optical modulation, and optical logic .
Pharmaceutical and Medicinal Research
Aminopyridines, including “3-Amino-4-(Boc-amino)pyridine”, have significant applications in pharmaceutical and medicinal research . They have been used in the treatment of cerebellar and ocular motor disorders, multiple sclerosis, and Lambert–Eaton myasthenic syndrome .
Antiviral, Antimicrobial, and Cytotoxic Activities
3,4-Diaminopyridine and its derivatives, which include “3-Amino-4-(Boc-amino)pyridine”, possess antiviral, antimicrobial, and cytotoxic activities . This makes them valuable in the development of new drugs and therapies.
Molecular Building Blocks of NLO Materials
The use of aminopyridine nitro derivatives, including “3-Amino-4-(Boc-amino)pyridine”, has been reported as molecular building blocks of NLO materials . This opens up possibilities for the development of new materials with unique properties.
Electronic Structure Analysis
The compound has been used in the investigation of electronic structures . The energy of HOMO and LUMO levels and the HOMO–LUMO energy gap, hardness, softness, and electronegativity have been analyzed using DFT/B3LYP method with the 6-31+G (d,p) basis set .
Mechanism of Action
properties
IUPAC Name |
tert-butyl N-(3-aminopyridin-4-yl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O2/c1-10(2,3)15-9(14)13-8-4-5-12-6-7(8)11/h4-6H,11H2,1-3H3,(H,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVAXTPFOVJAXHO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=C(C=NC=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20455053 |
Source
|
| Record name | tert-Butyl (3-aminopyridin-4-yl)carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20455053 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl (3-aminopyridin-4-yl)carbamate | |
CAS RN |
183311-28-6 |
Source
|
| Record name | tert-Butyl (3-aminopyridin-4-yl)carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20455053 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Amino-4-(Boc-amino)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q & A
Q1: What do the DFT investigations reveal about the electronic structure and nonlinear optical properties of 3-Amino-4-(Boc-amino)pyridine?
A: Although the abstracts provided do not contain specific data, DFT (Density Functional Theory) investigations are commonly used to predict electronic properties and molecular behavior. In the context of these papers [, ], the DFT studies likely aimed to:
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[2-(Morpholin-4-yl)-2-oxoethoxy]benzene-1-sulfonyl chloride](/img/structure/B69728.png)
![2-Hydroxy-2-[(2-nitrobenzoyl)amino]acetic acid](/img/structure/B69741.png)
